2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide
Overview
Description
2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide, also known as AENB, is a compound that has gained significant attention in the field of medicinal chemistry. AENB is a member of the benzamide family, which has been extensively studied for their potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide is not fully understood. However, studies have shown that the compound acts as an inhibitor of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). COX-2 and LOX are enzymes that play a role in inflammation and pain. By inhibiting these enzymes, 2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide reduces inflammation and pain.
Biochemical and Physiological Effects:
2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide has been shown to exhibit potent anti-inflammatory and analgesic activities in animal models. The compound has also been shown to inhibit the growth and proliferation of cancer cells. 2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide has been investigated for its potential to modulate the immune system. Studies have shown that the compound can regulate the expression of cytokines, which play a role in the immune response.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide is its potent anti-inflammatory and analgesic activities. The compound has also been shown to exhibit anticancer activity. 2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide has been synthesized using various methods, making it readily available for research. However, one of the limitations of 2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide is its limited solubility in water, which can make it challenging to use in some experiments.
Future Directions
There are several future directions for research on 2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide. One potential area of research is the development of novel formulations of 2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide to improve its solubility and bioavailability. Another potential area of research is the investigation of the compound's potential to modulate the immune system. The anticancer activity of 2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide also warrants further investigation, including studies on its potential to sensitize cancer cells to chemotherapy. Overall, 2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide holds great promise as a potential therapeutic agent and warrants further investigation.
Scientific Research Applications
2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide has been extensively studied for its potential therapeutic applications. The compound has been shown to exhibit potent anti-inflammatory and analgesic activities in animal models. 2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide has also been investigated for its potential anticancer activity. Studies have shown that 2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide induces apoptosis in cancer cells and inhibits the growth and proliferation of cancer cells.
properties
IUPAC Name |
2-(azepan-1-yl)-N-(4-ethylphenyl)-5-nitrobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O3/c1-2-16-7-9-17(10-8-16)22-21(25)19-15-18(24(26)27)11-12-20(19)23-13-5-3-4-6-14-23/h7-12,15H,2-6,13-14H2,1H3,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRJLOMJIIDVOPE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])N3CCCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(azepan-1-yl)-N-(4-ethylphenyl)-5-nitrobenzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.